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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504

An In-depth Technical Guide to Heptafluoro-1-
methoxypropane (CAS: 375-03-1)

For Researchers, Scientists, and Drug Development Professionals

Heptafluoro-1-methoxypropane, a fluorinated ether, is a compound of significant interest due
to its unique physicochemical properties. This technical guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and applications, with a particular
focus on its relevance to the pharmaceutical and drug development sectors.

Chemical Structure and Identification

Heptafluoro-1-methoxypropane is systematically named 1,1,1,2,2,3,3-heptafluoro-3-
methoxypropane.[1][2] Its structure consists of a propane backbone where seven hydrogen
atoms are substituted by fluorine atoms, and a methoxy group is attached to the third carbon
atom.

e Chemical Formula: CaHsF7O[1][2]
e CAS Number: 375-03-1[1][2]
» Synonyms: Methyl perfluoropropyl ether, Novec HFE 7000, HFE-347mcc[3][4][5]

The molecular structure is represented as: CFsCF2CF20CH:s.
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Physicochemical Properties

The physical and chemical properties of Heptafluoro-1-methoxypropane are summarized in
the table below. Its high density, low viscosity, and low surface tension, combined with its
chemical inertness, make it suitable for specialized applications.

Property Value

Molecular Weight 200.05 g/mol [3][6]
Density 1.400 - 1.437 g/mL
Boiling Point 33-35 °C[4]

Melting Point -122 to -123 °C[4]
Vapor Pressure 565.98 mmHg
XLogP3 2.423-2.6
Refractive Index ~1.3597 (estimate)[7]
Topological Polar Surface Area 9.2 AZ[3][6]

Applications in Research and Industry

While extensively used in the electronics industry as a cleaning solvent and heat transfer fluid,
Heptafluoro-1-methoxypropane also has applications within the pharmaceutical sector.[3][7]
Its utility in high-purity environments is attributed to its chemical inertness and well-defined
properties.

Pharmaceutical Industry Applications:[3]

o Heat Transfer Fluid: Used in chemical reactors and freeze-dryers (lyophilizers) where precise
temperature control is critical for the stability and quality of pharmaceutical products.

» Solvent for Volatile Organic Compound (VOC) Capture: Its properties make it effective in
trapping and removing volatile organic compounds in pharmaceutical manufacturing
environments.
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e Medical Laboratory Applications: It has been noted for use as a histobath working fluid in
medical laboratories.[3]

The use of fluorinated compounds, like Heptafluoro-1-methoxypropane, is valued in the
pharmaceutical industry for their biocompatibility, chemical resistance, and high purity, which
are essential for manufacturing equipment such as fluid delivery systems.[8]

Experimental Protocols
Synthesis of Fluorinated Ethers (Representative
Protocol)

A general method for the synthesis of fluorinated ethers involves the reaction of a fluorinated
alkene with an alcohol in the presence of a catalyst. The following is a representative protocol
for a related compound, which illustrates the general principles that could be adapted for
Heptafluoro-1-methoxypropane.

Reaction: The synthesis can be achieved through the reaction of hexafluoropropylene with
methanol in the presence of a suitable catalyst system.

Materials and Equipment:

e Methanol

Hexafluoropropylene

N-methylpyrrolidone (solvent)

Composite catalyst (e.g., a mixture of DBN, DMAP, DBU, and DABCO)

Stainless steel tubular reactor

Gas chromatography (GC) equipment for analysis

Procedure:

o A mixture of methanol, N-methylpyrrolidone, and the composite catalyst is prepared.
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e This mixture is preheated to a reaction temperature of approximately 50°C.

e The preheated mixture and hexafluoropropylene gas are continuously fed into the tubular
reactor.

e The molar flow rate of the reactants and catalyst is carefully controlled.

e The reaction is maintained at the set temperature within the reactor for a specified residence
time.

e The output from the reactor is collected, and the product is isolated from the solvent and
catalyst.

e The final product is analyzed by gas chromatography to determine its purity and the overall
yield of the reaction.

Analytical Characterization Workflow

The identity and purity of Heptafluoro-1-methoxypropane are typically confirmed using
standard analytical techniques.

Analytical Characterization Workflow

Fourier-Transform Infrared Spectroscopy (FTIR)
- Functional Group Analysis (C-O, C-F bonds)

Heptafluoro-1-methoxypropane ear Magnetic Resonance R Data Ana and
Sample al Co atio o e Verificatio

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of Heptafluoro-1-
methoxypropane.
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Methodology:

o Gas Chromatography-Mass Spectrometry (GC/MS): This is a primary method for assessing
the purity of volatile compounds like Heptafluoro-1-methoxypropane. The sample is
injected into a gas chromatograph, where it is separated from any impurities. The mass
spectrometer then provides mass-to-charge ratio data, confirming the molecular weight and
fragmentation pattern of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 1°F, and 3C NMR are used to
definitively confirm the chemical structure. The chemical shifts, splitting patterns, and
integration of the peaks provide detailed information about the connectivity of atoms within
the molecule.

e Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule. Characteristic absorption bands for C-F and C-O bonds
would be expected in the spectrum of Heptafluoro-1-methoxypropane.

Conclusion

Heptafluoro-1-methoxypropane is a versatile fluorinated ether with a well-defined set of
physical and chemical properties that make it suitable for specialized, high-purity applications.
For professionals in the pharmaceutical and drug development fields, its utility as a heat
transfer fluid in critical equipment and as a specialized solvent underscores its indirect but
important role in the industry. The synthetic and analytical protocols outlined here provide a
foundation for researchers working with this and related fluorinated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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